Cas no 900004-27-5 (1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 900004-27-5
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5493366
• Update Time: 2025-11-02

1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Trimethyl-5-[[(2-methylphenyl)methyl]thio]pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione (ACI)
• 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

• Inchi： 1S/C18H19N3O2S/c1-11-7-5-6-8-13(11)10-24-15-12(2)9-19-16-14(15)17(22)21(4)18(23)20(16)3/h5-9H,10H2,1-4H3
• InChI Key： CYLCUTXVRRMYHB-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(=O)N(C)C2C1=C(C(C)=CN=2)SCC1C(C)=CC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

Comprehensive Overview of 1,3,6-Trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 900004-27-5)

1,3,6-Trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 900004-27-5) is a complex heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, belongs to the pyrido[2,3-d]pyrimidine family, a class of molecules known for their diverse biological activities. The presence of a methylsulfanyl group and a 2-methylphenyl substituent enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

The molecular structure of 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione features a fused pyrido-pyrimidine core, which is a common scaffold in medicinal chemistry. This core is decorated with methyl groups at the 1, 3, and 6 positions, and a (2-methylphenyl)methylsulfanyl moiety at the 5-position. These modifications contribute to the compound's unique physicochemical properties, such as solubility, stability, and bioavailability, which are critical for its potential applications.

One of the most frequently asked questions about this compound is its potential therapeutic applications. Researchers have explored its role as a kinase inhibitor, given the structural similarity to other pyrido[2,3-d]pyrimidine derivatives that exhibit kinase inhibitory activity. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is associated with various diseases, including cancer and inflammatory disorders. The methylsulfanyl and 2-methylphenyl groups in this compound may enhance its binding affinity to specific kinase targets, making it a promising candidate for further study.

Another area of interest is the compound's potential as a central nervous system (CNS) agent. The pyrido[2,3-d]pyrimidine scaffold is known to cross the blood-brain barrier, and the presence of lipophilic substituents like the 2-methylphenyl group could further facilitate CNS penetration. This has led to speculation about its utility in treating neurological conditions, although extensive preclinical and clinical studies would be required to validate these hypotheses.

From a synthetic chemistry perspective, 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione presents an interesting challenge. The incorporation of the methylsulfanyl group and the 2-methylphenyl substituent requires careful optimization of reaction conditions to ensure high yield and purity. Researchers have developed various synthetic routes, including multi-step sequences involving condensation, cyclization, and functional group transformations. These methodologies are often shared in scientific literature, making this compound a valuable case study for advanced organic chemistry students.

The compound's physicochemical properties are also a topic of discussion among chemists. Its molecular weight, logP value, and hydrogen bond donor/acceptor counts suggest moderate solubility in organic solvents, which is advantageous for formulation development. Additionally, the presence of the methylsulfanyl group may confer stability against metabolic degradation, potentially leading to a longer half-life in biological systems.

In the context of green chemistry, there is growing interest in developing sustainable synthetic methods for compounds like 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione. Researchers are exploring catalytic processes, solvent-free reactions, and renewable starting materials to minimize environmental impact. This aligns with the broader trend in the chemical industry toward sustainability and reduced carbon footprints.

Market dynamics for this compound are influenced by its potential applications in pharmaceutical research and material science. While it is not yet commercially available on a large scale, specialty chemical suppliers often cater to research institutions and pharmaceutical companies seeking novel scaffolds for drug discovery. The demand for such compounds is expected to grow as the search for new therapeutic agents intensifies.

For those interested in the spectroscopic characterization of 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, techniques such as NMR, IR, and mass spectrometry are commonly employed. These methods provide detailed insights into the compound's structure and purity, which are essential for quality control in research settings.

In summary, 1,3,6-trimethyl-5-{(2-methylphenyl)methylsulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione (CAS No. 900004-27-5) is a fascinating compound with significant potential in multiple scientific domains. Its unique structure, combined with its possible biological activities, makes it a valuable subject for ongoing research. As the fields of medicinal chemistry and sustainable synthesis continue to evolve, this compound is likely to remain a topic of interest for scientists and industry professionals alike.